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Elastic recovery can cause tablet capping and lamination, while high ejection forces can lead to picking and

sticking. The table below summarizes common causes and solutions.

Problem Potential Causes Recommended Solutions

| High Elastic Recovery | 1. API properties (plastic/elastic deformation) 2. Excipient composition not
optimized 3. Compression force too high | 1. Use co-processed excipients (e.g., Ludiflash) [1] 2. Incorporate
plastic deforming materials (e.g., microcrystalline cellulose) 3. Optimize compression force and pre-
compression settings | | High Ejection Force | 1. Inadequate lubrication 2. Poor particle bonding creating
excessive friction 3. Suboptimal tooling design | 1. Optimize lubricant type (e.g., Sodium Stearyl Fumarate)
and concentration [1] [2] 2. Improve formulation compressibility with co-processed excipients [1] 3. Ensure

proper die wall maintenance and use tapered dies |

A Formulation Case Study: Orodispersible Tablets
(ODTs)

A 2023 study developed Bromhexine HCl ODTs using direct compression. While the goal was ODTs, their

findings on manufacturability are highly relevant [1]:
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e Excipient Screening: Researchers tested five co-processed excipients (F-Melt C, F-Melt M,
Ludiflash, Pharmaburst 500, Prosolv ODT G2) and one self-prepared physical blend.

¢ Key Finding on Ludiflash: This excipient demonstrated excellent performance due to low works
of plastic deformation, elastic recovery, and ejection [1]. This makes it a prime candidate for
troubleshooting the exact problems you're facing.

¢ Successful Scale-up: The developed formulation (though it does not specify which excipient was
used for the final product) was successfully transferred to production scale, confirming robust
manufacturability [1].

Experimental Protocol: Formulation & Evaluation

Based on the research, here is a detailed methodology you can adapt for your own experiments [1].

1. Materials

API: Bromhexine Hydrochloride [1].

Co-processed Excipients: Consider Ludiflash, F-Melt types, Pharmaburst 500, or Prosolv ODT G2
[1].

Lubricant: Sodium Stearyl Fumarate (e.g., Pruv) [1] [2].

Equipment: Tablet press with force measurement instrumentation.

2. Powder Blending

e Pass the API and excipients through a suitable sieve (e.g., 0.8 mm) to de-agglomerate.

¢ Mix the materials in a tumbling blender for 15 minutes.

e Add the lubricant (e.g., 0.5% w/w Sodium Stearyl Fumarate) and blend for an additional 2-5 minutes
to avoid over-lubrication.

3. Tablet Compression

e Compress tablets using a suitable press on an instrumented press.
e Key Parameters to Monitor:
o Compaction Force: Record upper and lower punch forces.
o Ejection Force: Directly measure the force required to eject the tablet from the die.
o Punch Displacement Profiles: Analyze to determine the work of plastic deformation and
elastic recovery [1].

4. Tablet Evaluation

¢ Mechanical Strength: Test tablet hardness/friability.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10746752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10746752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10746752/
https://www.smolecule.com/products/s522077?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10746752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10746752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10746752/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11434728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10746752/
https://www.smolecule.com/products/s522077?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

¢ Disintegration Time: Especially relevant for ODTs.
o Dissolution Performance: Ensure drug release is not compromised.

This workflow outlines the key steps for testing a new formulation:

(Start Formulation Workﬂow)

:

1. Powder Blending
- Sieve API & excipients
- Blend for 15 min
- Add lubricant & blend 2-5 min

2. Tablet Compression
- Set compression force
- Monitor ejection force
- Record punch displacement

3. Tablet Evaluation

- Mechanical strength test
- Disintegration time

- Dissolution performance

\

4. Data Analysis
- Analyze plastic/elastic work
- Correlate with ejection force
- Optimize formula

djust Parameters

Click to download full resolution via product page

Frequently Asked Questions (FAQs)
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Q1: Why is my bromhexine hydrochloride formulation exhibiting capping and lamination? This is a
classic sign of high elastic recovery. After the compression force is released, the tablet expands and cracks.
To solve this, incorporate excipients that promote plastic deformation over elastic deformation. The study

specifically highlighted Ludiflash for its low elastic recovery, making it an excellent choice [1].

Q2: What can I do to reduce the high ejection forces during compression? High ejection forces are often

related to formulation and tooling.

e Formulation: Ensure adequate lubrication. Sodium Stearyl Fumarate is a commonly used and
effective lubricant [1] [2]. Furthermore, using a highly compactable base like the co-processed
excipients mentioned can improve particle bonding and reduce friction during ejection [1].

e Tooling: Check for worn dies and consider using tapered dies to facilitate a smoother ejection
process.

Q3: Are co-processed excipients better than physical blends for solving compaction issues? Often, yes.
Co-processed excipients are specifically engineered to combine the advantages of individual components in
a way that a simple physical blend cannot achieve. They are designed to improve critical properties for direct
compression, including flowability, compressibility, and disintegration [1]. The research found that co-

processed excipients were "very effective as the ODT formula constituents" [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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